2-(Diethylamino)ethyl 4-(2-(octyloxy)benzamido)benzoate
Overview
Description
2-(Diethylamino)ethyl 4-(2-(octyloxy)benzamido)benzoate, also known as DEAB, is an organic compound with a wide range of scientific applications. It is a colorless solid with a melting point of 97-98°C and a boiling point of 240-242°C. DEAB is used in a variety of scientific research applications, including as a research tool for studying the mechanism of action of drugs, as a reagent for synthesizing other compounds, and as a biochemical and physiological agent.
Scientific Research Applications
Polymer Synthesis and Properties
One significant application of derivatives similar to 2-(Diethylamino)ethyl 4-(2-(octyloxy)benzamido)benzoate is in the field of polymer synthesis. Chain-growth polycondensation methods have been developed to synthesize well-defined aramides, including block copolymers containing aramides with low polydispersity. A study by Yokozawa et al. (2002) demonstrated this by synthesizing phenyl 4-(4-octyloxybenzylamino)benzoate, which polymerizes to give well-defined aromatic polyamides having the 4-octyloxybenzyl groups as a protecting group on nitrogen in an amide. This method was shown to be effective for creating soluble block copolymers of poly(N-octyl-p-benzamide) and poly(p-benzamide) with controlled molecular weight and low polydispersity (Yokozawa et al., 2002).
Liquid Crystal Synthesis
Another application is in the synthesis of monomers for liquid crystalline polysiloxanes. Bracon et al. (2000) synthesized two series of monomers, including 2-(perfluoro-n-alkyl)ethyl-4-[4-(allyloxy)phenyl]benzoates, exhibiting high smectogen properties. These compounds displayed varying thermotropic properties depending on the rigid mesogenic core and the length of the fluorinated moiety (Bracon et al., 2000).
Pharmacological Research
In pharmacological research, compounds structurally similar to this compound have been studied for their potential as anti-juvenile hormone agents. For instance, ethyl 4-[2-(6-methyl-3-pyridyloxy)butyloxy]benzoate was prepared as an anti-juvenile hormone agent, inducing precocious metamorphosis in silkworm larvae, a symptom of juvenile hormone deficiency. The specific functional groups on the benzene ring were found to be crucial for this activity (Ishiguro et al., 2003).
Liquid Crystal Properties
Lai et al. (2007) conducted research on the molecular stacking and conformation of ethyl 4-{[4-(dodecanoyloxy)phenyl]diazenyl}benzoate. The study found that variations in mesogenic behaviors resulted from different lengths of alkyl chains. This implies that derivatives of this compound might exhibit unique liquid crystal properties depending on the structure (Lai et al., 2007).
properties
IUPAC Name |
2-(diethylamino)ethyl 4-[(2-octoxybenzoyl)amino]benzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H40N2O4/c1-4-7-8-9-10-13-21-33-26-15-12-11-14-25(26)27(31)29-24-18-16-23(17-19-24)28(32)34-22-20-30(5-2)6-3/h11-12,14-19H,4-10,13,20-22H2,1-3H3,(H,29,31) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QOTIDDHANGFPGH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCOC1=CC=CC=C1C(=O)NC2=CC=C(C=C2)C(=O)OCCN(CC)CC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H40N2O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70275420 |
Source
|
| Record name | 2-(Diethylamino)ethyl 4-[2-(octyloxy)benzamido]benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70275420 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
468.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
26090-29-9 |
Source
|
| Record name | 2-(Diethylamino)ethyl 4-[[2-(octyloxy)benzoyl]amino]benzoate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=26090-29-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-(Diethylamino)ethyl 4-(2-(octyloxy)benzamido)benzoate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0026090299 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-(Diethylamino)ethyl 4-[2-(octyloxy)benzamido]benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70275420 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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